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Compound of Interest

Compound Name: 1,3-Dibromo-2-propanol

Cat. No.: B146513 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,3-Dibromo-2-propanol

This guide provides comprehensive safety data and handling protocols for 1,3-Dibromo-2-
propanol (CAS No: 96-21-9), tailored for researchers, scientists, and professionals in drug

development. It consolidates critical information from Safety Data Sheets (SDS) and other

technical sources to ensure safe laboratory practices.

Hazard Identification and Classification
1,3-Dibromo-2-propanol is classified as a hazardous chemical and requires careful handling.

[1] It is a flammable liquid and vapor that is toxic if swallowed, causes skin and eye irritation,

and is suspected of causing genetic defects and cancer.[2][3][4]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[2][4]

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[2][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[4]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[2][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2][4]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[2][3]

Carcinogenicity 2
H351: Suspected of causing

cancer.[2][3]

Users must obtain special instructions before use and not handle the substance until all safety

precautions have been read and understood.[2][3]

Physical and Chemical Properties
The physical and chemical properties of 1,3-Dibromo-2-propanol are summarized below. It is

a colorless or yellowish oily liquid that may oxidize and turn yellow when exposed to air for

extended periods.[5]
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Property Value

Synonyms
α,γ-Dibromohydrin, 1,3-Dibromopropan-2-ol,

Glycerol α,γ-dibromohydrin

CAS Number 96-21-9[2]

Molecular Formula C₃H₆Br₂O[5][6]

Molecular Weight 217.89 g/mol [6]

Appearance Colorless to light yellow or brown liquid[2][5]

Melting Point 103-106 °C[2][5]

Boiling Point 82-83 °C at 7-9 hPa (mmHg)[2]

Density 2.136 g/mL at 25 °C[2][5]

Flash Point 47 °C (116.6 °F) - closed cup[2]

Water Solubility Soluble, but may be limited[1][5]

Refractive Index n20/D 1.552[7]

Toxicological Information
The toxicological properties of 1,3-Dibromo-2-propanol have not been fully investigated, but

available data indicate significant hazards.[6]

Acute Toxicity: Toxic if swallowed.[2] Ingestion may be fatal.[6]

Skin Corrosion/Irritation: Causes skin irritation and potentially severe burns.[2][6]

Eye Damage/Irritation: Causes serious eye irritation and potentially severe burns.[2][6]

Respiratory Sensitization: May cause respiratory irritation.[2]

Carcinogenicity: Suspected of causing cancer, with limited evidence in animal studies.[2][3]

Germ Cell Mutagenicity: Suspected of causing genetic defects.[2][3] There is a possible risk

of irreversible effects.[5]
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Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize exposure and risk.

Handling
Ventilation: Always handle in a well-ventilated area, preferably inside a chemical fume hood.

[1][8]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][2] Use

only non-sparking tools and take precautionary measures against static discharge.[1][8]

Personal Contact: Avoid all personal contact, including inhalation of vapor or mist.[2][9] Do

not get in eyes, on skin, or on clothing.[1][6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][6] Contaminated

clothing should be removed and washed before reuse.[3][6]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[2][6] The recommended storage

temperature is 2-8°C in an inert atmosphere.[7]

Container: Keep the container tightly closed and stored in a locked area.[1][2][6] Containers

that have been opened must be carefully resealed and kept upright.[2]

Incompatibilities: Store away from strong oxidizing agents.[1][6]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are critical for safety.

Engineering Controls: A chemical fume hood or other local exhaust ventilation is required.[1]

[9] Ventilation equipment should be explosion-proof.[9] Eyewash stations and safety showers

must be readily accessible near the workstation.[1][10]

Personal Protective Equipment (PPE) Requirements
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Protection Type Specifications Rationale

Eye/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][6]

Protects against splashes and

severe eye irritation.[6]

Skin

Wear appropriate protective

gloves (e.g., PVC, Neoprene)

and protective clothing to

prevent skin exposure.[6][9]

Prevents skin irritation and

burns.[6]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

[6] A type ABEK (EN14387)

respirator filter is

recommended.

Protects against inhalation of

harmful vapors and mists.[2]

Emergency and First-Aid Procedures
Immediate and appropriate responses to exposure or spills are crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Ingestion

Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor.[2] Rinse mouth

with water. Never give anything by mouth to an

unconscious person.[2]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.[2][6]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[2] Continue rinsing and consult a

physician immediately.[2][6]

Accidental Release Measures
Spills: Evacuate personnel and move upwind.[9] Remove all sources of ignition.[1][8] Absorb

the spill with inert material like dry sand or earth and place it into a chemical waste container.

[6] Use spark-proof tools and ensure adequate ventilation.[1][8]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2]

Hazards: Vapors may form explosive mixtures with air.[1] During a fire, irritating and highly

toxic gases may be generated, including carbon oxides and hydrogen bromide.[1][6]

Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-demand,

MSHA/NIOSH approved, and full protective gear.[1][6]
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Experimental Applications
1,3-Dibromo-2-propanol is a versatile dihalogenated alcohol used as a bifunctional

crosslinking reagent and an intermediate in various syntheses.[11] Specific laboratory

applications include:

Preparation of thioether ligands for nanoparticle synthesis.

Synthesis of 2-(alkoxy)propenyl bromide.

Use in the chemical crosslinking of cysteine mutants of proteins.

Synthesis of 1,3-propanediamine derivatives.

Preparation of 1,3-dinitrooxy-2-propanol.

Researchers should consult the primary literature for detailed experimental protocols related to

these applications.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 1,3-Dibromo-2-
propanol from receipt to disposal.
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Receiving & Storage

Pre-Experiment

Experimentation

Post-Experiment

1. Receive Chemical
- Verify Integrity

- Check SDS

2. Store Securely
- Cool, Dry, Ventilated

- Locked Area
- Away from Incompatibles

3. Preparation
- Review Protocol & SDS

- Prepare Fume Hood

4. Don PPE
- Goggles/Face Shield
- Appropriate Gloves

- Lab Coat

5. Chemical Handling
- Work in Fume Hood
- Ground Equipment

- Use Non-Sparking Tools

6. Cleanup
- Decontaminate Surfaces
- Remove PPE Correctly

7. Waste Disposal
- Segregate Hazardous Waste

- Label Container Clearly

8. Final Steps
- Wash Hands Thoroughly

- Document Usage

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3-Dibromo-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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